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Section 1: Physicochemical Characteristics

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 2-Methyl-1-undecanol

Cat. No.: B078878

Understanding the physical properties of a substance is the foundation of its safe handling.
These characteristics influence its behavior in the laboratory environment, from storage and
handling to spill response. For instance, its low volatility at room temperature suggests a
reduced inhalation risk under standard conditions, but this can change with heating. Its
insolubility in water dictates the appropriate cleanup and disposal methods.

Table 1: Physicochemical Properties of 2-Methyl-1-undecanol
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Property Value Source(s)
CAS Number 10522-26-6 [11[3]
Molecular Formula C12H260 [2][4]
Molecular Weight 186.33 g/mol [2][5]
Appearance Co’o'rleés oily liquid; may (2]
solidify in the cold
Odor Balsam-like [2][6]
Boiling Point 245-251 °C (estimated) [2][5][6]
Melting Point 16.85 °C (estimated) [2][5]
Flash Point ~100.1 °C (Closed Cup) [5][6]
Density 0.830 g/cm? [2][5]

Vapor Pressure

0.00476 - 0.005 mmHg @
25°C (estimated)

[5]16]

Water Solubility

Almost insoluble (16.18 mg/L

@ 25°C, estimated)

[2][6]

Solubility

Soluble in alcohol and oils

[1]2]

| Log P (octanol/water) | 4.759 (estimated) |[2][6] |

Section 2: Hazard Identification and Toxicological

Profile

The primary health concern associated with 2-Methyl-1-undecanol is its potential to cause an

allergic skin reaction upon repeated contact. This is formally recognized in its GHS

classification.

Table 2: GHS Hazard Classification for 2-Methyl-1-undecanol

Classification

Hazard Statement Source(s)
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| Skin Sensitization, Category 1 | H317 | May cause an allergic skin reaction. |[7][8] |

Primary Hazard: Skin Sensitization (H317)

Skin sensitization is a Type IV delayed hypersensitivity reaction. The causality for a relatively
inert molecule like a fatty alcohol acting as a sensitizer (a hapten) lies in its ability to penetrate
the stratum corneum and subsequently react with skin proteins to form a hapten-protein
conjugate. This complex is then recognized as an antigen by the immune system's Langerhans
cells, initiating a cascade that can lead to contact dermatitis upon subsequent exposures.
While detailed toxicological studies on 2-Methyl-1-undecanol are not extensively published,
this classification warrants a high degree of caution.[9] The key takeaway for laboratory
personnel is that even seemingly minor, repeated skin contact can potentially lead to
sensitization.

Other Potential Hazards

» Eye Irritation: While not formally classified, direct contact of long-chain alcohols with the eyes
can cause irritation.[10][11] Therefore, appropriate eye protection is mandatory.

o Respiratory Tract Irritation: Due to its low vapor pressure, inhalation is not a primary route of
exposure at ambient temperatures.[6] However, if heated or aerosolized, vapors or mists
may cause respiratory irritation.[12]

» Environmental Hazards: Safety data for the closely related 1-Undecanol indicates it is toxic
to aquatic life with long-lasting effects.[9][13] Given its low water solubility and high Log P
value, 2-Methyl-1-undecanol should be handled as a substance potentially hazardous to
the aquatic environment, and release into drains or waterways must be strictly avoided.[9]

Section 3: Exposure Control and Personal
Protection

A multi-layered approach is essential for minimizing exposure. The "Hierarchy of Controls" is a
fundamental principle of industrial hygiene that prioritizes control methods from most to least
effective.
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Hierarchy of Controls for 2-Methyl-1-undecanol

Elimination / Substitution

(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of Controls Model.

Engineering Controls

¢ Chemical Fume Hood: All handling of open containers of 2-Methyl-1-undecanol should be
performed inside a certified chemical fume hood to prevent inhalation of any potential vapors
or aerosols.

o Ventilation: The laboratory should be well-ventilated, with a minimum of 6-12 air changes per
hour to ensure any fugitive emissions are diluted and removed.[9]

Administrative Controls

o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
experiments involving this chemical.
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e Training: Ensure all personnel are trained on the specific hazards and handling procedures
for 2-Methyl-1-undecanol before they begin work.

e Access Restriction: Limit access to areas where the chemical is stored and used to
authorized personnel only.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully based on the potential for
exposure.[14]

Table 3: Recommended Personal Protective Equipment (PPE)

. Rationale and
Protection Type e -
Specifications
Provides adequate
protection against
splashes. For prolonged
contact or immersion,
L heavier-duty gloves may
Hand Nitrile Gloves
be necessary. Gloves must
be inspected before use
and disposed of
immediately if
contaminated.[15]

Protects against splashes.
Goggles provide a seal around

Eye Chemical Safety Goggles the eyes and are superior to
safety glasses for handling
liquids.[9][14]

| Body | Laboratory Coat | A standard, long-sleeved lab coat should be worn and kept buttoned
to protect skin and clothing from accidental contact. |

Section 4: Safe Handling and Storage Protocols
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Adherence to meticulous handling and storage procedures is paramount.

Step-by-Step Handling Protocol

e Pre-Handling Check: Confirm that a chemical fume hood is operational. Ensure an eyewash
station and safety shower are accessible and unobstructed.[9]

e Don PPE: Put on all required PPE as specified in Table 3.

o Transfer: Conduct all transfers and manipulations of 2-Methyl-1-undecanol within the fume
hood. Use appropriate tools (e.g., pipettes, spatulas) to avoid direct contact.

e Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames. Be aware that heating will increase the vapor pressure.

o Post-Handling: Tightly seal the container immediately after use.

o Decontamination: Wipe down the work surface in the fume hood. Dispose of contaminated
gloves and any disposable materials in the designated hazardous waste container.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage Requirements

e Location: Store in a cool, dry, well-ventilated area away from direct sunlight and heat
sources.[15][16]

o Container: Keep the container tightly closed to prevent contamination.[15]

e Incompatibilities: Segregate from strong oxidizing agents and strong acids.[9]

Section 5: Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental release or exposure.

Spill Response

The appropriate response to a spill depends on its size and location.
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Is the spill large or
in a poorly ventilated area?

Is the spill small (e.g., <100 mL)
and contained in a fume hood?

Evacuate immediate area.

Alert EH&S / Emergency Response. Proceed with cleanup protocol.

Cleanup‘Protocol

1. Ensure proper PPE is worn.

;

2. Cover with inert absorbent
material (e.g., vermiculite, sand).

;

3. Collect material with non-sparking
tools into a labeled waste container.

;

4. Decontaminate the area.

Click to download full resolution via product page

Caption: Decision workflow for 2-Methyl-1-undecanol spills.
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Spill Cleanup Protocol (for small, contained spills):

Alert Personnel: Notify others in the immediate area.
Containment: Prevent the spill from spreading or entering drains.

Absorption: Cover the spill with an inert, non-combustible absorbent material like vermiculite,
sand, or commercial sorbent pads.[9][15]

Collection: Carefully scoop the absorbed material into a designated, labeled container for
hazardous waste. Use non-sparking tools if there is any fire risk.[17]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Seal the waste container and dispose of it according to institutional and local
regulations.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.[18]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. If an allergic reaction (redness, rash, itching)
develops, seek medical attention.[19]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[18][19]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek medical attention.[18][19]

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything
by mouth to an unconscious person. Seek immediate medical attention.[12][19]

Fire Fighting Measures
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» Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide
(CO2). A water spray can be used to cool fire-exposed containers.[15][19]

e Hazards: Combustion may produce carbon monoxide (CO) and carbon dioxide (CO2).[9]

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[9]

Section 6: Waste Disposal

Chemical waste must be managed responsibly to protect both human health and the
environment.

o Collection: Collect all 2-Methyl-1-undecanol waste, including contaminated absorbents and
PPE, in a clearly labeled, sealed, and compatible waste container.

o Classification: Waste should be classified as hazardous.

» Disposal: Dispose of the waste through a licensed professional waste disposal service. Do
not dispose of it down the drain or with general trash. All disposal practices must comply with
local, state, and federal regulations.[13][15]

Conclusion

2-Methyl-1-undecanol is a valuable compound in specific research and industrial applications.
While it does not possess high acute toxicity, its potential as a skin sensitizer demands rigorous
adherence to safety protocols. By understanding its physicochemical properties, recognizing its
specific hazards, and implementing a robust system of controls—from engineering solutions to
meticulous personal practices—researchers can handle this chemical safely and effectively.
This commitment to safety is not a barrier to progress; it is the very foundation upon which
reliable and ethical scientific advancement is built.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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